molecular formula C10H19F3N2O2 B13235447 5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid

5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid

Cat. No.: B13235447
M. Wt: 256.27 g/mol
InChI Key: QDLMXPLFAUQMFH-UHFFFAOYSA-N
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Description

5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid is a synthetic hexanoic acid derivative featuring a trifluoromethyl group at position 3 and dual amino substituents at positions 5 and 5. The propan-2-yl (isopropyl) group on the amino moiety at position 6 introduces steric bulk, which may influence its physicochemical properties (e.g., solubility, lipophilicity) and biological interactions. This compound is of interest in medicinal chemistry due to the trifluoromethyl group’s role in enhancing metabolic stability and binding affinity in drug candidates .

Properties

Molecular Formula

C10H19F3N2O2

Molecular Weight

256.27 g/mol

IUPAC Name

5-amino-6-(propan-2-ylamino)-3-(trifluoromethyl)hexanoic acid

InChI

InChI=1S/C10H19F3N2O2/c1-6(2)15-5-8(14)3-7(4-9(16)17)10(11,12)13/h6-8,15H,3-5,14H2,1-2H3,(H,16,17)

InChI Key

QDLMXPLFAUQMFH-UHFFFAOYSA-N

Canonical SMILES

CC(C)NCC(CC(CC(=O)O)C(F)(F)F)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid typically involves multiple steps, starting from readily available precursors. One common approach is to begin with the appropriate hexanoic acid derivative, which undergoes a series of reactions to introduce the amino, isopropylamino, and trifluoromethyl groups. Key steps may include:

    Amination: Introduction of the amino group through nucleophilic substitution.

    Isopropylation: Addition of the isopropylamino group via reductive amination.

    Trifluoromethylation: Incorporation of the trifluoromethyl group using reagents like trifluoromethyl iodide or trifluoromethyl sulfonate under specific conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow synthesis and the use of catalytic processes can enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid can undergo various chemical reactions, including:

    Oxidation: The amino groups can be oxidized to form nitroso or nitro derivatives.

    Reduction: The carbonyl group in the hexanoic acid backbone can be reduced to form alcohols.

    Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Reagents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) under acidic or basic conditions.

    Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

    Substitution: Nucleophiles like amines or thiols in the presence of a suitable catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso or nitro derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid has several scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential as a biochemical probe or inhibitor.

    Medicine: Explored for its therapeutic potential in treating various diseases.

    Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid involves its interaction with specific molecular targets and pathways. The amino and isopropylamino groups can form hydrogen bonds with target proteins, while the trifluoromethyl group can enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound shares structural similarities with other trifluoromethyl-substituted hexanoic acid derivatives. Key analogues include:

Compound Name Substituent at Position 6 Molecular Formula Molecular Weight (g/mol) Key Properties
5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid Propan-2-ylamino C₉H₁₇F₃N₂O₂ ~242 (calculated) High steric bulk, potential H-bond donor
5-Amino-6-(ethylsulfanyl)-3-(trifluoromethyl)hexanoic acid Ethylsulfanyl C₈H₁₄F₃NO₂S 245.26 Increased lipophilicity due to sulfur group
5-Amino-6-(methylsulfanyl)-3-(trifluoromethyl)hexanoic acid Methylsulfanyl C₈H₁₄F₃NO₂S 245.26 Moderate solubility, discontinued availability
3-(Boc-amino)-3-[4-(trifluoromethyl)phenyl]propanoic acid Boc-protected amino, aryl group C₁₅H₁₈F₃NO₄ 333.31 Aromatic interactions, tert-butoxycarbonyl protection

Key Observations :

  • Trifluoromethyl Group : Common across all compounds, this group enhances metabolic stability and electronegativity, favoring interactions with hydrophobic enzyme pockets.
  • Discontinued Analogues: 5-Amino-6-(methylsulfanyl)-3-(trifluoromethyl)hexanoic acid is listed as discontinued, limiting its experimental utility despite its structural relevance .

Physicochemical and Pharmacokinetic Properties

  • Solubility: The propan-2-ylamino group may improve aqueous solubility due to hydrogen-bonding capacity, whereas sulfur-containing analogues are less polar.

Biological Activity

5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid, also known as a derivative of amino acids with unique structural properties, has garnered attention for its potential biological activities. This compound's structure includes a trifluoromethyl group, which may influence its pharmacological properties, making it a subject of interest in medicinal chemistry and drug development.

Chemical Structure and Properties

The molecular formula of 5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid is C₁₃H₁₈F₃N₃O₂. Its structure can be summarized as follows:

  • Amino Group : Contributes to its basicity and potential interactions with biological targets.
  • Trifluoromethyl Group : Enhances lipophilicity and may improve metabolic stability.
  • Isopropylamine Side Chain : Provides steric bulk, potentially affecting binding interactions.

Table 1: Chemical Characteristics

PropertyValue
Molecular FormulaC₁₃H₁₈F₃N₃O₂
Molecular Weight303.29 g/mol
SolubilitySoluble in organic solvents
pKaApprox. 9.0

Research indicates that compounds similar to 5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid may interact with various biological pathways. The presence of amino groups suggests potential activity as an agonist or antagonist at specific receptors, including those involved in neurotransmission and metabolic regulation.

Case Studies and Research Findings

  • Inhibition of Enzymatic Activity : A study on structurally related compounds demonstrated that amino acid derivatives could inhibit arginase activity, which plays a crucial role in nitric oxide synthesis and vascular function. The lead compound exhibited IC50 values indicating potent inhibition, suggesting that 5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid may have similar effects .
  • Neuroprotective Effects : In vitro studies have shown that amino acid derivatives can protect neuronal cells from oxidative stress. The mechanism is hypothesized to involve modulation of glutamate receptors, which are critical in neurodegenerative conditions .
  • Metabolic Effects : Research indicates that amino acids can influence metabolic pathways by acting on peroxisome proliferator-activated receptors (PPARs). These receptors regulate lipid metabolism and insulin sensitivity, suggesting a potential role for this compound in managing metabolic disorders .

Table 2: Summary of Biological Activities

ActivityDescriptionReference
Enzyme InhibitionPotential inhibition of arginase activity
NeuroprotectionProtection against oxidative stress in neuronal cells
Metabolic RegulationModulation of PPARs affecting lipid metabolism

Future Directions

The unique structural features of 5-Amino-6-[(propan-2-yl)amino]-3-(trifluoromethyl)hexanoic acid position it as a promising candidate for further research. Future studies should focus on:

  • In Vivo Efficacy : Evaluating the pharmacokinetics and therapeutic potential in animal models.
  • Mechanistic Studies : Understanding the detailed mechanisms by which this compound interacts with biological systems.
  • Structure-Activity Relationships (SAR) : Investigating how modifications to the structure affect biological activity.

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